5-Hydroxyvalproic acid 5-Hydroxyvalproic acid 5-Hydroxyvalproic acid, also known as 5-oh-vpa, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 5-Hydroxyvalproic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 5-Hydroxyvalproic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 5-hydroxyvalproic acid is primarily located in the cytoplasm and adiposome. 5-Hydroxyvalproic acid can be biosynthesized from valproic acid through its interaction with the enzymes cytochrome P450 2A6, cytochrome P450 2B6, and cytochrome P450 2C9. In humans, 5-hydroxyvalproic acid is involved in the valproic Acid metabolism pathway.
5-Hydroxyvalproic acid is an aliphatic alcohol.
Brand Name: Vulcanchem
CAS No.: 53660-23-4
VCID: VC20791621
InChI: InChI=1S/C8H16O3/c1-2-4-7(8(10)11)5-3-6-9/h7,9H,2-6H2,1H3,(H,10,11)
SMILES: CCCC(CCCO)C(=O)O
Molecular Formula: C₈H₁₅NaO₃
Molecular Weight: 160.21 g/mol

5-Hydroxyvalproic acid

CAS No.: 53660-23-4

Cat. No.: VC20791621

Molecular Formula: C₈H₁₅NaO₃

Molecular Weight: 160.21 g/mol

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5-Hydroxyvalproic acid - 53660-23-4

Specification

Description 5-Hydroxyvalproic acid, also known as 5-oh-vpa, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 5-Hydroxyvalproic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 5-Hydroxyvalproic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 5-hydroxyvalproic acid is primarily located in the cytoplasm and adiposome. 5-Hydroxyvalproic acid can be biosynthesized from valproic acid through its interaction with the enzymes cytochrome P450 2A6, cytochrome P450 2B6, and cytochrome P450 2C9. In humans, 5-hydroxyvalproic acid is involved in the valproic Acid metabolism pathway.
5-Hydroxyvalproic acid is an aliphatic alcohol.
CAS No. 53660-23-4
Molecular Formula C₈H₁₅NaO₃
Molecular Weight 160.21 g/mol
IUPAC Name 5-hydroxy-2-propylpentanoic acid
Standard InChI InChI=1S/C8H16O3/c1-2-4-7(8(10)11)5-3-6-9/h7,9H,2-6H2,1H3,(H,10,11)
Standard InChI Key ZIWBCJXKYKOLJK-UHFFFAOYSA-N
SMILES CCCC(CCCO)C(=O)O
Canonical SMILES CCCC(CCCO)C(=O)O

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